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Abstract
This application note provides a detailed experimental protocol for the efficient and

regioselective chlorination of 1,3-benzodioxole, a key intermediate in the synthesis of various

pharmaceutical and agrochemical compounds. The described method utilizes chlorine gas in a

chloroform solvent to yield 5-chloro-1,3-benzodioxole with high selectivity and yield. This

document includes a comprehensive experimental procedure, a summary of reaction

parameters, and a visual representation of the experimental workflow to ensure reproducibility

and ease of use in a laboratory setting.

Introduction
1,3-Benzodioxole and its derivatives are important structural motifs found in a wide range of

biologically active molecules.[1][2] The targeted functionalization of the benzodioxole ring is a

critical step in the synthesis of more complex molecules. Chlorination of the aromatic ring, in

particular, provides a versatile handle for further chemical transformations. This protocol details

a straightforward and high-yielding method for the synthesis of 5-chloro-1,3-benzodioxole.

Data Presentation
The following table summarizes the key quantitative data for the chlorination of 1,3-

benzodioxole.
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Parameter Value Reference

Starting Material 1,3-Benzodioxole [3]

Product 5-Chloro-1,3-benzodioxole [3][4]

Molecular Formula C₇H₅ClO₂ [3]

Molecular Weight 156.57 g/mol [3]

Reagent Chlorine (Cl₂) [3]

Solvent Chloroform (CHCl₃) [3]

Reaction Temperature 35 °C [3]

Reaction Time 2 hours [3]

Yield 96.2% [3]

Experimental Protocol
This protocol is adapted from the procedure described by Yang Hongjun, et al.[3]

Materials:

1,3-Benzodioxole (0.5000 g)

Chlorine gas (1.005 g)

Chloroform (15 ml total)

Water

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate

Reaction flask equipped with a stirrer, reflux condenser, and a dropping funnel

Procedure:
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Reaction Setup: In a reaction flask equipped with a stirrer and a reflux condenser, dissolve

0.5000 g of 1,3-benzodioxole in 10 ml of chloroform.

Reagent Preparation: Prepare a solution of 1.005 g of chlorine gas in 5 ml of chloroform in a

dropping funnel.

Reaction Execution: Slowly add the chlorine gas solution to the stirred solution of 1,3-

benzodioxole over approximately 5 minutes. Maintain the reaction temperature at 35 °C.

Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture for

2 hours at 35 °C.

Work-up:

Wash the reaction mixture twice with water.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Isolation: Evaporate the solvent to obtain the crude product. The reported yield for this

procedure is 96.2%.[3]

Experimental Workflow
The following diagram illustrates the key steps of the experimental protocol.
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Caption: Experimental workflow for the chlorination of 1,3-benzodioxole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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